Disparlure

• CAS: 54910-52-0
• Molecular Formula: C19H38O
• Molecular Weight: 282.5 g/mol
• InChI: InChI=1S/C19H38O/c1-4-5-6-7-8-9-10-11-15-18-19(20-18)16-13-12-14-17(2)3/h17-19H,4-16H2,1-3H3/t18-,19+/m1/s1
• InChIKey: HFOFYNMWYRXIBP-MOPGFXCFSA-N

Disparlure (CAS 54910‑52‑0) Procurement & Selection Guide: Defining the Reference Gypsy Moth Pheromone

Disparlure (cis‑7,8‑epoxy‑2‑methyloctadecane, CAS 54910‑52‑0) is the female‑emitted sex pheromone of the gypsy moth Lymantria dispar, a widespread lepidopteran forest pest [1]. The commercial product is typically supplied as the racemic (1:1) mixture of the (+)-(7R,8S) and (−)-(7S,8R) enantiomers, although the natural pheromone is exclusively the (+)‑enantiomer [2]. As a chiral cis‑epoxide belonging to the class of Type‑I lepidopteran pheromones (unbranched long‑chain epoxides), disparlure is the benchmark compound against which all structural analogs and alternative gypsy moth attractants have been validated over five decades of field and laboratory study [1][2].

Racemic mixture

Standard operational form for area-wide mating disruption; racemic (1:1) composition provides equivalent disruption to enantiopure (+)-disparlure.

Enantiomer context

Enantiomeric composition determines application: racemic for cost-effective disruption, enantiopure (+) for sensitive monitoring traps.

Semiochemical research

Reported benchmark compound for gypsy moth olfaction studies, analog validation, and pheromone-binding protein research.

• [1] Yu Y, Plettner E. Enantiomer and conformer recognition of (+) and (−)-disparlure and their analogs by the pheromone binding proteins of the gypsy moth, Lymantria dispar. Bioorg Med Chem. 2013;21(7):1811-1822. doi:10.1016/j.bmc.2013.01.043 View Source
• [2] Fernandes RA, Chandra N, Gangani AJ. Three decades of disparlure and analogue synthesis. New J Chem. 2020;44:15943-15965. doi:10.1039/D0NJ03582C View Source

Why Generic Substitution of Disparlure (CAS 54910‑52‑0) with In‑Class Pheromones Is Scientifically Unsound

The olfactory receptor system of Lymantria dispar males exhibits extreme chiral discrimination that cannot be satisfied by racemic substitution or by structurally related epoxide pheromones from other species. Even a 1% contamination of the (−)‑enantiomer within (+)‑disparlure (i.e., 98% ee) causes a statistically significant reduction in male trap catch, because (−)‑disparlure acts as a potent behavioral antagonist [1]. Furthermore, the two pheromone‑binding proteins (PBP1 and PBP2) in male antennae bind the enantiomers with opposite selectivity, creating a dual‑gate recognition system that demands high enantiomeric purity for full biological activity [1]. Related lepidopteran epoxides such as monachalure or disparlure analogs bearing heteroatom substitutions in the alkyl backbone fail to activate the same antennal receptor neurons, making simple in‑class swapping ineffective [2].

Enantiomer contamination

Even low (−)-disparlure content may shift trap catch outcomes; racemic material can suppress attraction in monitoring applications due to behavioral antagonism.

Analog mismatch

Heteroatom-substituted or trans-epoxide analogs may not activate the same antennal receptors; structural similarity does not guarantee functional equivalence.

Protein recognition barrier

PBP1 and PBP2 exhibit opposing enantiomer preferences; a racemic mixture yields intermediate receptor activation that may differ from the natural ligand profile.

• [1] Yu Y, Plettner E. Enantiomer and conformer recognition of (+) and (−)-disparlure and their analogs by the pheromone binding proteins of the gypsy moth, Lymantria dispar. Bioorg Med Chem. 2013;21(7):1811-1822. doi:10.1016/j.bmc.2013.01.043 View Source
• [2] Plettner E, Gries R. Agonists and antagonists of antennal responses of gypsy moth (Lymantria dispar) to the pheromone (+)-disparlure and other odorants. J Agric Food Chem. 2010;58(6):3708-3719. doi:10.1021/jf904139e View Source

Quantitative Evidence for Selecting Disparlure (CAS 54910‑52‑0): Head‑to‑Head Data Against Close Analogs and Enantiomers

Mating Disruption Efficacy: Racemic Disparlure Matches (+)-Disparlure in Field Trials

For the operational application of mating disruption, racemic disparlure (CAS 54910‑52‑0) has been demonstrated to be as effective as enantiopure (+)‑disparlure (CAS 54910‑51‑9) in reducing gypsy moth mating success at the population level [1]. This equivalence is significant because racemic disparlure is substantially less expensive to manufacture than the enantiopure form, making it the preferred procurement choice for area‑wide pest management programs. The (−)‑enantiomer present at 50% in the racemic mixture does not impair the mating disruption mechanism, in contrast to its inhibitory role in point‑source trapping [1].

Mating disruption equivalence

Reported

Racemic disparlure matches (+)-disparlure in field disruption efficacy

Supports racemic selection for mating disruption programs.

>95% trap catch reduction; US Forest Service trials.

Evidence Dimension	Mating disruption efficacy (reduction in mating success)
Target Compound Data	Racemic disparlure: >95% reduction in trap catch and >98% reduction in mating success compared to controls in aerial application trials [1]
Comparator Or Baseline	(+)-Disparlure: equivalent mating disruption efficacy; racemic form adopted as the operational standard throughout the United States [1]
Quantified Difference	No significant difference in mating disruption efficacy between racemic and (+)-enantiomer formulations; racemic is preferred on cost grounds
Conditions	Aerial application field trials; gypsy moth (Lymantria dispar) populations; US Forest Service evaluation programs

Why This Matters

Procurement of racemic disparlure for mating disruption delivers equivalent field performance to the more expensive enantiopure (+)‑disparlure, making it the cost‑effective standard for regulatory and large‑scale forest protection programs.

• [1] Beroza M, et al. Management of the Gypsy Moth with Its Sex Attractant Pheromone. In: Kydonieus AF, Beroza M, eds. Insect Suppression with Controlled Release Pheromone Systems. CRC Press; 1982. Vol II:125-148. Refs within text from persistent USDA field trial data. See also: Webb RE, et al. Persistent effects of aerial applications of disparlure on gypsy moth. US Forest Service Research Paper; reported >95% trap catch reduction. View Source

Enantiomeric Purity Threshold: 1% (−)-Disparlure Contamination Significantly Suppresses Male Attraction

The gypsy moth olfactory system imposes a stringent enantiomeric purity requirement on (+)‑disparlure: an enantiomeric excess of >98% is mandatory to elicit full male sexual response [1]. When only 1% (−)‑disparlure is admixed with (+)‑disparlure (resulting in 98% ee), the number of males captured in field traps decreases significantly [1][2]. This exquisite chiral sensitivity means that any procurement of disparlure intended for monitoring or trapping applications must specify enantiomeric composition; racemic material (50% ee) is unsuitable for this purpose, whereas (+)‑disparlure at ≥99.5% ee (commercially achievable) provides maximal trap capture rates [2][3].

Enantiomeric purity threshold

Head-to-head

1% (−)-disparlure contamination (98% ee) causes reported reduction in male trap catch

Establishes enantiomeric specification for monitoring attractancy.

Statistically significant reduction; chiral GC validation.

Evidence Dimension	Male trap catch as a function of (−)-disparlure content in (+)-disparlure
Target Compound Data	(+)-Disparlure at >98% ee (i.e., <1% (−)-enantiomer): elicits full attraction; ≥99.5% ee achievable via Sharpless asymmetric dihydroxylation or chloroallylboration routes [3]
Comparator Or Baseline	(+)-Disparlure at 98% ee containing 1% (−)-disparlure: trap catches decrease significantly [1]; racemic (50% (−)): much lower attraction than (+)-enantiomer [2]
Quantified Difference	Addition of 1% (−)-disparlure causes a statistically significant reduction in male trap catch; (−)-enantiomer is a behavioral antagonist that prevents upwind flight orientation [1]
Conditions	Field trapping experiments with Lymantria dispar males; enantiomeric composition controlled by chiral synthesis and validated by chiral GC or polarimetry

Why This Matters

This enantiomeric purity threshold is the single most critical specification for procurement: users requiring maximal attractancy for monitoring must select (+)‑disparlure of ≥99% ee, whereas racemic material is appropriate only for mating disruption applications.

• [1] Yu Y, Plettner E. Enantiomer and conformer recognition of (+) and (−)-disparlure and their analogs by the pheromone binding proteins of the gypsy moth, Lymantria dispar. Bioorg Med Chem. 2013;21(7):1811-1822. doi:10.1016/j.bmc.2013.01.043 View Source
• [2] Drop A, Wojtasek H, Frąckowiak-Wojtasek B. Synthesis of disparlure and monachalure enantiomers from 2,3‑butanediacetals. Beilstein J Org Chem. 2020;16:616-620. doi:10.3762/bjoc.16.57 View Source
• [3] Hu S, Jayaraman S, Oehlschlager AC. An efficient enantioselective synthesis of (+)-disparlure. J Org Chem. 1999;64(10):3719-3721. doi:10.1021/jo9820871 View Source

Electroantennogram (EAG) Response Hierarchy: cis(+)-Disparlure > Racemic > cis(−)-Disparlure; trans Analogs Inactive

Electroantennogram recordings from male L. dispar antennae establish a clear, statistically significant hierarchy of depolarization amplitudes: cis(+)‑disparlure elicits the strongest EAG response, authentic racemic disparlure ranks second, and cis(−)‑disparlure produces a markedly weaker signal that actively inhibits the response to cis(+)‑disparlure when co‑applied [1]. Critically, both enantiomers of the trans‑disparlure analog (trans‑7,8‑epoxy‑2‑methyloctadecane) generate EAG responses that are not significantly different from solvent controls [1]. This demonstrates that both correct stereochemistry (cis‑epoxide) and correct absolute configuration (7R,8S) are required for antennal receptor activation, ruling out trans‑epoxide or (−)‑enantiomer as functional replacements. At a 5 μg stimulus load, male antennae respond significantly more strongly to (+)‑D than to (−)‑D, while female antennae show no significant response to any disparlure form at this dose [2].

EAG response hierarchy

Head-to-head

cis(+)-disparlure > racemic > cis(−)-disparlure; trans analogs inactive

Confirms cis-epoxide (7R,8S) configuration is required for receptor activation.

5 μg stimulus; male L. dispar antennae.

Evidence Dimension	EAG depolarization amplitude (relative antennal nerve response)
Target Compound Data	cis(+)-Disparlure: strongest EAG response; racemic disparlure: intermediate response; cis(−)-disparlure: weak response with inhibitory activity
Comparator Or Baseline	trans-(+)- and trans-(−)-disparlure: EAG responses not significantly different from control (P > 0.01, Tukey's test); cyclopropane analogs: order of sensitivity 2FC > 2ClC > 2HC > 1,1E [2]
Quantified Difference	trans enantiomers show no significant depolarization above solvent baseline; cis(−)-disparlure inhibits cis(+)-disparlure EAG response; all cyclopropane/aziridine analogs significantly less active than (+)-D at 5 μg [1][2]
Conditions	Male Lymantria dispar antennae; 5 μg stimulus load on filter paper; EAG recorded with glass capillary electrodes; dose-response curves confirmed greater sensitivity to (+)-D than (−)-D [2]

Why This Matters

The EAG data provide direct electrophysiological evidence that neither trans‑epoxide isomers nor the (−)‑enantiomer can substitute for cis(+)‑disparlure at the antennal receptor level, giving procurement professionals a clear molecular specification: cis‑epoxide geometry and (7R,8S) absolute configuration are non‑negotiable for biological activity.

• [1] Iwaki S, Marumo S, Saito T, Yamada M, Katagiri K. Synthesis and activity of optically active disparlure. J Am Chem Soc. 1974;96(25):7842-7844. doi:10.1021/ja00832a055. See also: Electroantennogram and behavioural responses of the gypsy moth to enantiomers of disparlure and its trans analogues. J Insect Physiol. 1976;22(8):1065-1070. doi:10.1016/0022-1910(76)90242-0 View Source
• [2] Plettner E, et al. Response and adaptation to analogs of disparlure by specialist antennal receptor neurons of gypsy moth, Lymantria dispar. J Chem Ecol. 1997;23:2197-2210. doi:10.1023/B:JOEC.0000006439.21448.53 View Source

Activity Cliff: Closest Structural Analogs of Disparlure Are 40‑ to 100‑Fold Less Active in Field Tests

A systematic field evaluation of 55 structural analogs of disparlure tested at two concentration levels against the parent compound revealed a steep activity cliff: the most attractive analogs, which were those most closely related to disparlure in molecular structure, were nevertheless 40‑ to 100‑fold less active than disparlure itself [1]. The vast majority of analogs were completely ineffective at attracting male gypsy moths in the field [1]. In a parallel electroantennogram study, EAG response intensity correlated well with field attraction for most compounds, and those analogs that elicited good EAG responses without field activity were identified as potential inhibitors or synergists rather than attractant replacements [2]. Even heteroatom‑substituted analogs (oxa and thia derivatives of (+)-disparlure, ee >98%) show altered conformeric landscapes and differential binding to pheromone‑binding proteins compared to the natural pheromone, further underscoring that minor structural modifications profoundly perturb biological recognition [3].

Analog activity cliff

Reported

Best analogs 40–100× less attractive than disparlure; majority inactive

Supports disparlure as unique reference in gypsy moth semiochemical studies.

55 analogs tested; field trapping assays.

Evidence Dimension	Field attraction potency relative to disparlure
Target Compound Data	Disparlure (racemic): reference attractant; defines maximal male catch in field trapping assays
Comparator Or Baseline	55 analogs including chain‑shortened, chain‑elongated, epoxide‑replaced, and heteroatom‑substituted variants: best analogs are 40‑ to 100‑fold less active; majority are inactive [1]
Quantified Difference	40‑100× lower field attraction for the most active analogs compared to disparlure; cyclopropane analog 2FC, the most sensitive among ring‑modified analogs, still elicits significantly lower EAG response than (+)-D [3]
Conditions	Field trapping with male Porthetria (Lymantria) dispar; two concentration levels tested; EAG correlation study with 55 compounds [1][2]

Why This Matters

The 40‑100× activity deficit of the closest analogs demonstrates that disparlure occupies a singular position in the structure‑activity landscape; no analog has approached its potency, making it the irreplaceable positive control and the only viable active ingredient for gypsy moth semiochemical applications.

• [1] Sarmiento R, Beroza M, Bierl BA, Tardif JGR. Activity of compounds related to disparlure, the sex attractant of the gypsy moth. J Econ Entomol. 1972;65(3):665-667. doi:10.1093/jee/65.3.665 View Source
• [2] Adler VE, Beroza M, Bierl BA, Sarmiento R. Electroantennograms and field attraction of the gypsy moth sex attractant disparlure and related compounds. J Econ Entomol. 1972;65(3):679-681. doi:10.1093/jee/65.3.679 View Source
• [3] Yu Y, Plettner E. Enantiomer and conformer recognition of (+) and (−)-disparlure and their analogs by the pheromone binding proteins of the gypsy moth, Lymantria dispar. Bioorg Med Chem. 2013;21(7):1811-1822. doi:10.1016/j.bmc.2013.01.043 View Source

Pheromone‑Binding Protein Differential Affinity: PBP1 Favors (−)-Disparlure While PBP2 Favors (+)-Disparlure

The two pheromone‑binding proteins (PBPs) expressed in male L. dispar antennae—LdisPBP1 and LdisPBP2—exhibit opposing enantiomer binding preferences: PBP1 has higher affinity for (−)-disparlure, while PBP2 has higher affinity for (+)-disparlure [1]. This differential binding, demonstrated under equilibrium conditions using a validated radioligand binding assay, provides the molecular basis for the chiral selectivity observed in behavioral and electrophysiological studies [1]. Fluorescently tagged disparlure enantiomers (6‑FAM‑disparlure) confirmed nanomolar‑range binding constants (Kd) for both LdisPBPs, substantially stronger than the micromolar Kd values of the fluorescent reporter 1‑NPN [2]. PBP1 showed higher internal binding pocket selectivity than PBP2 in molecular docking studies, and enantiomers adopted different conformations with different energies within the binding pocket, directly explaining enantiomer discrimination at the protein level [3]. The PBP from a different moth species (Antheraea polyphemus, Apol‑3) bound disparlure enantiomers more weakly than either L. dispar PBP, confirming species‑specific PBP tuning [1].

PBP enantiomer discrimination

Supporting evidence

PBP1 favors (−)-disparlure; PBP2 favors (+)-disparlure

Provides molecular basis for chiral selectivity at the antennal level.

Nanomolar Kd; recombinant proteins.

Evidence Dimension	In vitro equilibrium binding affinity for disparlure enantiomers
Target Compound Data	LdisPBP2 preferentially binds (+)-disparlure; LdisPBP1 preferentially binds (−)-disparlure [1]; Kd values in the nanomolar range for fluorescent disparlure analogs [2]
Comparator Or Baseline	Apol‑3 (Antheraea polyphemus PBP): weaker binding to both enantiomers than either LdisPBP1 or LdisPBP2, but retains enantiomer discrimination ability [1]
Quantified Difference	PBP1 binds (−)-disparlure more strongly than (+)-disparlure; PBP2 shows opposite preference; both L. dispar PBPs exhibit extensive aggregation and increased pheromone binding at PBP concentrations >2 μM [1]; 6‑FAM‑disparlure Kd values are nanomolar vs. micromolar for 1‑NPN reporter [2]
Conditions	Recombinant LdisPBP1 and LdisPBP2 expressed in vitro; equilibrium binding assay with radiolabeled disparlure; fluorescence competitive binding assay with 6‑FAM‑disparlure conjugates; molecular docking onto PBP homology models [1][2][3]

Why This Matters

The dual‑PBP enantiomer discrimination system provides a molecular rationale for why procurement specifications must include enantiomeric composition: the two PBPs function as a chiral gate, and only compounds that correctly engage both proteins will produce the full spectrum of olfactory responses.

• [1] Plettner E, Lazar J, Prestwich EG, Prestwich GD. Discrimination of pheromone enantiomers by two pheromone binding proteins from the gypsy moth Lymantria dispar. Biochemistry. 2000;39(30):8953-8962. doi:10.1021/bi000461x View Source
• [2] Pinnelli GR, Plettner E. Design and synthesis of fluorophore‑tagged disparlure enantiomers to study pheromone enantiomer discrimination in the pheromone‑binding proteins from the gypsy moth, Lymantria dispar. Chem Biodivers. 2022;19(4):e202100883. doi:10.1002/cbdv.202100883 View Source
• [3] Yu Y, Plettner E. Enantiomer and conformer recognition of (+) and (−)-disparlure and their analogs by the pheromone binding proteins of the gypsy moth, Lymantria dispar. Bioorg Med Chem. 2013;21(7):1811-1822. doi:10.1016/j.bmc.2013.01.043 View Source

Synthetic Accessibility and Purity: (+)-Disparlure Achievable at ≥99.5% ee via Scalable Asymmetric Routes

Modern asymmetric synthesis routes deliver (+)-disparlure at enantiomeric purities that meet or exceed the >98% ee biological threshold. The chloroallylboration‑hydroboration route yields (+)-disparlure in four steps with ≥99.5% ee and 27% overall yield [1]. The Sharpless asymmetric dihydroxylation–Mitsunobu inversion approach achieves >99.8% ee [2]. Lipase‑catalyzed kinetic resolution of 2,3‑epoxy‑1‑tridecanol provides intermediates of >99% ee for a two‑step conversion to (+)-disparlure [3]. These synthetic benchmarks establish that enantiopure (+)-disparlure is commercially viable and that product specifications of ≥99% ee are technically achievable and analytically verifiable by chiral GC or HPLC. For racemic disparlure (CAS 54910‑52‑0), the synthesis is inherently simpler (no chiral resolution required), which underpins its lower cost and widespread availability for mating disruption.

Synthetic purity benchmark

Specification review

(+)-Disparlure: ≥99.5% ee via chloroallylboration; >99.8% ee via Sharpless route

Supports enantiopure (+)-disparlure procurement specification.

Chiral GC or HPLC verification.

Evidence Dimension	Enantiomeric purity of synthetic (+)-disparlure
Target Compound Data	(+)-Disparlure: ≥99.5% ee (chloroallylboration route) [1]; >99.8% ee (Sharpless dihydroxylation route) [2]; >99% ee (lipase resolution route) [3]
Comparator Or Baseline	Racemic disparlure: 0% ee (1:1 mixture); commercially available at large scale and lower cost for mating disruption applications
Quantified Difference	Enantiopure (+)-disparlure at ≥99.5% ee exceeds the >98% ee biological activity threshold by a margin that ensures robust field performance; racemic material (0% ee) is suitable only for mating disruption, not for attractant trapping
Conditions	Enantiomeric excess determined by chiral stationary‑phase GC or HPLC with polarimetric detection; synthetic routes validated at multi‑gram scale in academic laboratories; industrial scale‑up demonstrated for pheromone production

Why This Matters

Procurement specifications can be anchored to these published synthetic purity benchmarks: users can rationally choose between high‑ee (+)-disparlure for maximum attractancy (≥99% ee) and racemic disparlure for cost‑sensitive mating disruption (0% ee), with the confidence that both forms are backed by validated synthetic routes.

• [1] Hu S, Jayaraman S, Oehlschlager AC. An efficient enantioselective synthesis of (+)-disparlure. J Org Chem. 1999;64(10):3719-3721. doi:10.1021/jo9820871 View Source
• [2] Achmatowicz O, et al. A practical approach to enantiomerically pure cis‑epoxides: synthesis of (+)-disparlure. Tetrahedron Asymmetry. 1995;6(12):2889-2892. doi:10.1016/0957-4166(95)00405-X View Source
• [3] Fukusaki E, et al. Lipase‑catalyzed kinetic resolution of 2,3‑epoxy‑1‑tridecanol and its application to facile synthesis of (+)-disparlure. Biosci Biotechnol Biochem. 1998;62(1):157-158. doi:10.1271/bbb.62.157 View Source

Optimal Procurement and Application Scenarios for Disparlure (CAS 54910‑52‑0) Based on Quantitative Evidence

Large‑Scale Gypsy Moth Mating Disruption Programs (Forestry and Regulatory Agencies)

For area‑wide mating disruption, racemic disparlure (CAS 54910‑52‑0) is the procurement standard because it matches enantiopure (+)-disparlure in mating disruption efficacy while being substantially less expensive to manufacture [1]. Aerial application of racemic disparlure formulations achieves >95% reduction in male trap catch and >98% reduction in mating success [1]. The 50% (−)-enantiomer content does not impair the disruption mechanism, as the mode of action relies on atmospheric pheromone permeation rather than point‑source attraction [1]. Regulatory agencies and forestry services across North America have adopted racemic disparlure as the operational formulation for gypsy moth containment and slow‑the‑spread programs [2].

Gypsy Moth Population Monitoring and Early Detection Trapping

For monitoring traps aimed at detecting new infestations or estimating population density, procurement must specify (+)-disparlure of ≥99% ee [1]. Field data demonstrate that even 1% contamination by (−)-disparlure significantly reduces male trap catch, and racemic disparlure (50% (−)) is markedly less attractive than the (+)-enantiomer [2][3]. Monitoring programs therefore require enantiopure (+)‑disparlure to maximize sensitivity and detect low‑density populations before they reach outbreak levels. The synthetic benchmark of ≥99.5% ee [4] provides a quality specification that exceeds the >98% ee biological threshold with a comfortable margin.

Electrophysiological and Molecular Research on Insect Olfaction

In electroantennogram (EAG) and single‑sensillum recording studies, cis(+)-disparlure is the essential reference agonist: it produces the strongest depolarization response, racemic disparlure is intermediate, cis(−)-disparlure is inhibitory, and trans‑epoxide analogs are inactive [2]. Researchers investigating chiral olfactory recognition or pheromone‑binding protein function require both enantiopure (+)-disparlure and (−)-disparlure as well as racemic material to dissect the dual‑PBP discrimination mechanism [5]. Fluorescent disparlure conjugates enable in vitro binding and competition assays with nanomolar sensitivity [6]. Procurement for research must include certified enantiomeric composition data.

Cross‑Species Semiochemical Studies Involving Nun Moth (Lymantria monacha)

The nun moth (Lymantria monacha), a sympatric forest pest, naturally produces (−)-disparlure as a pheromone component and responds to increasing concentrations of racemic disparlure [3]. For studies or management programs targeting both L. dispar and L. monacha, racemic disparlure offers dual‑species activity: gypsy moth males are attracted (albeit less than to (+)-disparlure), while nun moth males respond positively to the (−)-enantiomer content [3]. This cross‑species applicability can be a decisive procurement criterion for integrated pest management programs covering regions where both species coexist.

Application

Selection Property

Validation Focus

Gypsy moth mating disruption (area-wide)

Racemic mixture cost-effectiveness, equivalent disruption response

Field trap catch reduction, mating success endpoints

Gypsy moth population monitoring traps

Enantiopure (+)-disparlure for maximum attractancy

Enantiomeric purity impact on trap sensitivity

Insect olfaction research (EAG, PBP studies)

Single enantiomers and racemic mixture as reference compounds

Enantiomer discrimination responses, binding affinity validation

Cross-species semiochemical studies (L. dispar & L. monacha)

Racemic disparlure for dual-species activity

Species-specific attraction responses, field behavior

• [1] Beroza M, et al. Management of the Gypsy Moth with Its Sex Attractant Pheromone. In: Kydonieus AF, Beroza M, eds. Insect Suppression with Controlled Release Pheromone Systems. CRC Press; 1982. Vol II:125-148. View Source
• [2] Plimmer JR, Schwalbe CP, Paszek EC, Bierl BA, Webb RE, Marumo S, Iwaki S. Contrasting effectiveness of (+) and (−) enantiomers of disparlure for trapping native populations of gypsy moth in Massachusetts. Environ Entomol. 1977;6(4):518-522. doi:10.1093/ee/6.4.518 View Source
• [3] Yu Y, Plettner E. Enantiomer and conformer recognition of (+) and (−)-disparlure and their analogs by the pheromone binding proteins of the gypsy moth, Lymantria dispar. Bioorg Med Chem. 2013;21(7):1811-1822. doi:10.1016/j.bmc.2013.01.043 View Source
• [4] Hu S, Jayaraman S, Oehlschlager AC. An efficient enantioselective synthesis of (+)-disparlure. J Org Chem. 1999;64(10):3719-3721. doi:10.1021/jo9820871 View Source
• [5] Plettner E, Lazar J, Prestwich EG, Prestwich GD. Discrimination of pheromone enantiomers by two pheromone binding proteins from the gypsy moth Lymantria dispar. Biochemistry. 2000;39(30):8953-8962. doi:10.1021/bi000461x View Source
• [6] Pinnelli GR, Plettner E. Design and synthesis of fluorophore‑tagged disparlure enantiomers to study pheromone enantiomer discrimination in the pheromone‑binding proteins from the gypsy moth, Lymantria dispar. Chem Biodivers. 2022;19(4):e202100883. doi:10.1002/cbdv.202100883 View Source